Cas no 1804859-27-5 (4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile)

4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile is a fluorinated pyridine derivative with a unique substitution pattern, combining difluoromethyl, iodo, trifluoromethoxy, and acetonitrile functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in cross-coupling reactions, facilitated by the reactive iodine substituent. The electron-withdrawing trifluoromethoxy and difluoromethyl groups enhance its utility in designing bioactive molecules with improved metabolic stability and lipophilicity. The acetonitrile moiety further expands its synthetic applications, enabling derivatization into carboxylic acids, amides, or heterocycles. Its structural features make it valuable for developing fluorinated analogs in drug discovery and crop protection chemistry.

4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile structure

1804859-27-5 structure

Product Name:4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile

CAS No:1804859-27-5

MF:C₉H₄F₅IN₂O

MW:378.037351608276

CID:4836317

Update Time:2025-06-10

4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile
- Inchi： 1S/C9H4F5IN2O/c10-7(11)5-4(1-2-16)3-17-8(6(5)15)18-9(12,13)14/h3,7H,1H2
- InChI Key： KBBLEKFCTPYBKH-UHFFFAOYSA-N
- SMILES： IC1C(=NC=C(CC#N)C=1C(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 3.3
Topological Polar Surface Area: 45.9

4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029090557-1g	4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile	1804859-27-5	97%	1g	$1,445.30	2022-04-01

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Additional information on 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804859-27-5)

4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804859-27-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of difluoromethyl, iodo, and trifluoromethoxy functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile is particularly noteworthy. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodo substituent provides a heavy atom that can influence electronic and steric properties. The trifluoromethoxy group further contributes to the molecule's hydrophobicity and can modulate its interactions with biological targets. These features collectively make the compound a versatile scaffold for drug design and optimization.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific cancer cell lines, particularly those resistant to conventional treatments. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, making it a promising lead for anticancer drug development.

In addition to its anticancer properties, 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, offering a new avenue for antiviral therapy.

The pharmacokinetic profile of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers are exploring various modifications to the core structure of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile. These efforts aim to optimize its potency, selectivity, and safety profile. For example, substituting different functional groups on the pyridine ring or modifying the acetonitrile moiety can lead to derivatives with improved pharmacological properties. Such structural modifications are guided by computational modeling and experimental validation to ensure that the desired improvements are achieved without compromising the overall efficacy of the compound.

The safety profile of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile is another critical aspect being evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804859-27-5) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive scaffold for drug design and optimization. Ongoing research continues to uncover new applications and refine its potential as a valuable tool in medicinal chemistry and pharmaceutical research.